![molecular formula C18H25N5O2 B5713084 2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide](/img/structure/B5713084.png)
2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide
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Overview
Description
2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide, also known as CYM5442, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of tetrazole derivatives and has shown promising results in preclinical studies.
Scientific Research Applications
2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide has been shown to have therapeutic potential in various diseases, including cancer, cardiovascular diseases, and neurological disorders. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular diseases, this compound has been shown to reduce blood pressure and improve endothelial function. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function.
Mechanism of Action
The exact mechanism of action of 2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide is not fully understood. However, it has been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is a nuclear receptor that regulates gene expression involved in various physiological processes, including lipid metabolism, insulin sensitivity, inflammation, and cell proliferation. Activation of PPARγ by this compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In cardiovascular diseases, activation of PPARγ by this compound has been shown to improve endothelial function and reduce blood pressure. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing inflammation and oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In cancer, this compound has been shown to induce apoptosis, inhibit angiogenesis, and reduce tumor growth. In cardiovascular diseases, this compound has been shown to reduce blood pressure, improve endothelial function, and reduce inflammation. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide has several advantages for lab experiments. It is a small molecule drug that can easily penetrate cell membranes and reach intracellular targets. It has been extensively studied in preclinical models, and its mechanism of action is well understood. However, there are also limitations to using this compound in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. It also has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on 2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide. One area of research is to improve the solubility and bioavailability of the compound to increase its effectiveness in vivo. Another area of research is to investigate the potential therapeutic applications of this compound in other diseases, such as metabolic disorders and inflammation. Further studies are also needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets for the compound. Overall, this compound has shown promising results in preclinical studies, and further research is needed to fully understand its therapeutic potential.
Synthesis Methods
The synthesis of 2-(4-cyclohexylphenoxy)-N-(2-propyl-2H-tetrazol-5-yl)acetamide involves the reaction of 4-cyclohexylphenol with propylbromide followed by the reaction of the resulting product with sodium azide. The final step involves the reaction of the resulting azide with acetic anhydride. The yield of the synthesis is reported to be about 70%. The purity of the compound is achieved through recrystallization from ethanol.
properties
IUPAC Name |
2-(4-cyclohexylphenoxy)-N-(2-propyltetrazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N5O2/c1-2-12-23-21-18(20-22-23)19-17(24)13-25-16-10-8-15(9-11-16)14-6-4-3-5-7-14/h8-11,14H,2-7,12-13H2,1H3,(H,19,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSXMCLNVFPZRBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1N=C(N=N1)NC(=O)COC2=CC=C(C=C2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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